Cas no 832737-25-4 (methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate)

• Product Name: methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate
• CAS No: 832737-25-4
• MF: C₁₅H₁₂BrClO₃
• MW: 355.610982894897
• MDL: MFCD04969734
• CID: 3059268
• PubChem ID: 7017575
• Update Time: 2025-05-20

methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-chloro-phenoxymethyl)-benzoic acid methyl ester
• methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate
• 832737-25-4
• METHYL 3-(4-BROMO-2-CHLOROPHENOXYMETHYL)BENZOATE
• methyl 3-[(4-bromo-2-chlorophenoxy)methyl]benzoate
• Methyl3-((4-bromo-2-chlorophenoxy)methyl)benzoate
• BBL038496
• Methyl 3-((4-bromo-2-chlorophenoxy)methyl)benzoate
• STK312153
• EN300-229481
• CS-0301965
• AKOS000310050

• MDL： MFCD04969734
• Inchi： 1S/C15H12BrClO3/c1-19-15(18)11-4-2-3-10(7-11)9-20-14-6-5-12(16)8-13(14)17/h2-8H,9H2,1H3
• InChI Key： YXRVNRQADYJYLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)OCC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 353.96583Da
• Monoisotopic Mass: 353.96583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate

Comprehensive Guide to Methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate (CAS No. 832737-25-4): Properties, Applications, and Market Insights

Methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate (CAS No. 832737-25-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo-chlorophenoxy moiety, exhibits unique structural characteristics that make it valuable for intermediate synthesis. With the growing demand for halogenated aromatic compounds in drug discovery, this chemical has become increasingly relevant in modern synthetic chemistry applications.

The molecular structure of methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate combines a benzoate ester with a substituted phenoxy group, creating opportunities for diverse chemical modifications. Researchers particularly value its electron-withdrawing halogen substituents (bromine and chlorine), which influence the compound's reactivity in coupling reactions. Current trends in green chemistry have spurred investigations into more sustainable production methods for such intermediates, aligning with industry demands for environmentally friendly processes.

In pharmaceutical applications, CAS 832737-25-4 serves as a key building block for developing bioactive molecules. Its structural features are being explored in the design of enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research. The compound's aromatic ether linkage provides stability while allowing for targeted modifications, making it attractive for medicinal chemistry programs focused on structure-activity relationship studies.

The agrochemical sector has shown growing interest in methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate derivatives for developing novel crop protection agents. Its halogenated phenoxy component demonstrates potential in creating selective herbicides with improved environmental profiles. Recent patents highlight its utility in formulations targeting resistant weed species, addressing one of agriculture's most pressing challenges - herbicide resistance management.

Analytical characterization of 832737-25-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The bromine and chlorine atoms create distinctive splitting patterns in 1H NMR spectra, while mass spectrometry provides confirmation of molecular weight and fragmentation patterns. These analytical methods are crucial for quality control in commercial production and research applications.

Market analysis indicates steady growth in demand for bromo-chloro aromatic intermediates like methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate. Pharmaceutical companies are particularly driving this demand as they explore new chemical entities for personalized medicine approaches. The compound's versatility in creating diverse molecular architectures aligns well with current drug discovery paradigms emphasizing targeted therapies and precision medicine.

Storage and handling of CAS 832737-25-4 require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed, including use of personal protective equipment and adequate ventilation. The compound's stability under various conditions makes it suitable for long-term storage when kept in appropriate containers away from strong oxidizers.

Recent scientific literature highlights innovative applications of methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate in material science. Researchers are investigating its potential as a monomer for specialty polymers with unique optical or electronic properties. The compound's ability to participate in cross-coupling reactions opens possibilities for creating advanced materials with tailored characteristics for electronics and nanotechnology applications.

Environmental fate studies of 832737-25-4 and related compounds have become increasingly important in regulatory evaluations. The scientific community is focusing on understanding the biodegradation pathways of such halogenated aromatics to assess their environmental impact. This research supports the development of greener synthetic routes and more sustainable applications in line with circular economy principles.

Future research directions for methyl 3-(4-bromo-2-chlorophenoxy)methylbenzoate include exploration of its catalytic applications and potential in organocatalysis. The compound's structural features may enable novel reaction pathways in asymmetric synthesis, addressing current challenges in chiral molecule production. As synthetic methodologies advance, this intermediate is likely to find expanded utility across multiple chemistry-driven industries.